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Abstract

The canonical Wnt signaling pathway is a crucial regulator of embryonic development, tissue
homeostasis, and its dysregulation is a hallmark of numerous diseases, including cancer. The
intricate control of this pathway involves a multitude of proteins, and understanding their roles
is paramount for therapeutic development. This technical guide focuses on SGC-AAK1-1, a
potent and selective chemical probe for the Adaptor-Associated Kinase 1 (AAK1). We will delve
into the mechanistic role of AAK1 as a negative regulator of Wnt signaling and provide a
comprehensive overview of how SGC-AAK1-1 can be employed as a powerful tool to dissect
this complex pathway. This guide will provide researchers with the foundational knowledge and
detailed experimental protocols to effectively utilize SGC-AAK1-1 in their Wnt signaling
research.

Introduction: The Wnt Signaling Pathway and the
Role of AAK1
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The canonical Wnt signaling pathway is initiated by the binding of a Wnt ligand to a Frizzled
(FZD) receptor and its co-receptor, the low-density lipoprotein receptor-related protein 6
(LRP6).[1][2][3] This interaction leads to the recruitment of the Dishevelled (DVL) protein and
the inhibition of the "destruction complex,” which consists of Axin, Adenomatous Polyposis Coli
(APC), Casein Kinase 1 (CK1), and Glycogen Synthase Kinase 3 (GSK3p).[1][3][4] In the
absence of a Wnt signal, this complex phosphorylates [3-catenin, targeting it for ubiquitination
and subsequent proteasomal degradation.[3] Upon Wnt stimulation, the stabilized [3-catenin
translocates to the nucleus, where it acts as a transcriptional co-activator with T-cell
factor/lymphoid enhancer-binding factor (TCF/LEF) transcription factors to regulate the
expression of Wnt target genes.[1][3]

Recent research has identified Adaptor-Associated Kinase 1 (AAK1) as a key negative
regulator of this pathway.[5][6][7] AAK1 is a serine/threonine kinase that plays a significant role
in clathrin-mediated endocytosis (CME).[8][9] It achieves its inhibitory effect on Wnt signaling
by promoting the CME of the LRP6 co-receptor, thereby reducing its availability on the cell
surface and dampening the downstream signal.[5][6][10] Interestingly, Wnt signaling itself can
activate AAK1, establishing a negative feedback loop that finely tunes the duration and
intensity of the pathway's activity.[5][11]

SGC-AAK1-1: A Potent and Selective Chemical
Probe

SGC-AAK1-1 is a well-characterized chemical probe that potently and selectively inhibits AAKL.
[B][12][13][14][15] It also exhibits inhibitory activity against the closely related BMP-2 inducible
kinase (BMP2K/BIKE).[8][13][14] The selectivity of SGC-AAK1-1 has been extensively profiled,
making it a reliable tool for studying the cellular functions of AAK1.[13][14][15] A structurally
similar but inactive compound, SGC-AAK1-1N, is available as a negative control, which is
crucial for validating that the observed effects are due to AAK1 inhibition.[8]

Chemical Properties of SGC-AAK1-1
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Property Value Reference
Molecular Formula C21H25Ns503S [16]
Molecular Weight 427.52 g/mol [16]

AAK1 Ki 9.1 nM [8]

AAK1 IC50 (in vitro) 270 nM [12][16]
AAK1 IC50 (cellular) 230 nM (NanoBRET) [8]
Solubility Soluble to 100 mM in DMSO [17]

Mechanism of Action: How SGC-AAK1-1 Modulates
Whnt Signaling

By inhibiting AAK1, SGC-AAK1-1 disrupts the negative regulatory role of the kinase on the Wnt
pathway. The inhibition of AAK1's kinase activity prevents the phosphorylation of its substrates,
including the py2 subunit of the adaptor protein 2 (AP-2) complex (AP2M1), which is a key step
in CME.[5][9] This disruption of CME leads to a decrease in the internalization of LRP6 from the
plasma membrane.[5][10] With more LRP6 available at the cell surface, the cell becomes more
sensitive to Wnt ligands, resulting in a more robust and sustained activation of the downstream
signaling cascade.[5] This ultimately leads to the stabilization and nuclear accumulation of 3-
catenin and an increase in the transcription of Wnt target genes such as AXIN2 and NKD1.[5]
[18]

Visualizing the Mechanism
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Figure 1: Mechanism of SGC-AAK1-1 in the Wnt signaling pathway.

Experimental Protocols for Studying Wnt Signaling
with SGC-AAK1-1

To effectively utilize SGC-AAK1-1 in research, a combination of cellular and biochemical
assays is recommended. The following protocols provide a framework for investigating the
impact of AAK1 inhibition on the Wnt pathway.

Western Blot Analysis of B-catenin Stabilization

This protocol is designed to assess the effect of SGC-AAK1-1 on the stabilization of B-catenin,
a key indicator of canonical Wnt pathway activation.
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Materials:

Cell line of interest (e.g., HEK293T, HT1080)

Complete cell culture medium

SGC-AAK1-1 (and SGC-AAK1-1N negative control) dissolved in DMSO
Whnt3a conditioned medium or recombinant Wnt3a

Phosphate-buffered saline (PBS)

RIPA lysis buffer supplemented with protease and phosphatase inhibitors
BCA protein assay kit

SDS-PAGE gels, running buffer, and transfer buffer

Nitrocellulose or PVDF membranes

Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

Primary antibodies: anti-B-catenin, anti-phospho-LRP6, anti-LRP6, anti-GAPDH (or other
loading control)

HRP-conjugated secondary antibodies

Enhanced chemiluminescence (ECL) substrate

Procedure:

o Cell Seeding: Seed cells in 6-well plates and allow them to adhere and reach 70-80%

confluency.

e Treatment:

o Pre-treat cells with the desired concentration of SGC-AAK1-1 or SGC-AAK1-1N (e.g., 1.25
puM) for 1-2 hours.[10]
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o Stimulate the cells with Wnt3a for various time points (e.g., 0, 1, 3, 6, 12, 24 hours).[5]

e Cell Lysis:

Wash the cells twice with ice-cold PBS.

[e]

o

Add 100-200 pL of ice-cold RIPA buffer to each well and scrape the cells.

[¢]

Incubate the lysate on ice for 30 minutes with occasional vortexing.

[¢]

Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

[e]

Collect the supernatant containing the protein extract.

» Protein Quantification: Determine the protein concentration of each lysate using a BCA
assay.

o SDS-PAGE and Western Blotting:

[¢]

Normalize the protein concentrations and prepare samples with Laemmli buffer.
o Separate the proteins by SDS-PAGE and transfer them to a membrane.

o Block the membrane with blocking buffer for 1 hour at room temperature.

o Incubate the membrane with primary antibodies overnight at 4°C.

o Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies
for 1 hour at room temperature.

o Wash the membrane again and detect the signal using an ECL substrate and an imaging
system.[19][20]

Wnt/B-catenin Reporter Assay (TOP/FOP-Flash Assay)

This luciferase-based reporter assay quantitatively measures the transcriptional activity of the
TCF/LEF family of transcription factors, which is a direct readout of canonical Wnt pathway
activation.[21][22][23]
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Materials:

HEK293T cells (or other suitable cell line)

e TOP-Flash and FOP-Flash reporter plasmids (FOP-Flash contains mutated TCF/LEF binding
sites and serves as a negative control)

e Renilla luciferase plasmid (for normalization)
o Transfection reagent
e SGC-AAK1-1 and SGC-AAK1-1N
» Whnt3a conditioned medium
o Dual-Luciferase Reporter Assay System
e Luminometer
Procedure:
e Transfection:
o Seed HEK293T cells in a 24-well plate.

o Co-transfect the cells with TOP-Flash or FOP-Flash plasmid along with the Renilla
luciferase plasmid using a suitable transfection reagent.

e Treatment:

o After 24 hours, replace the medium with fresh medium containing SGC-AAK1-1 or SGC-
AAK1-1N.

o Stimulate the cells with Wnt3a conditioned medium for 16-24 hours.[10]
e Cell Lysis and Luciferase Assay:

o Wash the cells with PBS.
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o Lyse the cells using the passive lysis buffer provided in the Dual-Luciferase Reporter
Assay System.

o Measure the firefly and Renilla luciferase activities using a luminometer according to the
manufacturer's instructions.

o Data Analysis:
o Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample.

o Calculate the fold change in reporter activity relative to the control-treated cells.

Co-Immunoprecipitation (Co-IP) of AAK1 and LRP6

This protocol is used to investigate the physical interaction between AAK1 and LRP6, providing
mechanistic insight into how AAK1 regulates the Wnt co-receptor.[24][25][26][27][28]

Materials:

HEK?293T cells

o Expression plasmids for tagged proteins (e.g., FLAG-AAK1 and HA-LRP6)

o Transfection reagent

e Co-IP lysis buffer (e.g., 1% NP-40 buffer with protease and phosphatase inhibitors)

o Anti-FLAG or anti-HA antibody for immunoprecipitation

o Protein A/G magnetic beads or agarose beads

o Wash buffer

¢ Elution buffer or Laemmli buffer

e Primary and secondary antibodies for Western blot analysis

Procedure:

© 2026 BenchChem. All rights reserved. 8/15 Tech Support


https://www.thermofisher.com/hk/en/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/co-immunoprecipitation-co-ip.html
https://www.creative-diagnostics.com/co-immunoprecipitation-co-ip-protocol.htm
https://www.protocols.io/view/protocol-for-immunoprecipitation-co-ip-3byl4w38vo5d/v1
https://www.assaygenie.com/co-immunoprecipitation-co-ip-protocol
https://www.antibodies.com/applications/co-immunoprecipitation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Transfection: Co-transfect HEK293T cells with plasmids encoding tagged AAK1 and LRP6.
o Cell Lysis: After 24-48 hours, lyse the cells in Co-IP lysis buffer.
e Immunoprecipitation:

o Pre-clear the lysate with protein A/G beads.

o Incubate the pre-cleared lysate with the immunoprecipitating antibody (e.g., anti-FLAG)
overnight at 4°C.

o Add protein A/G beads to capture the antibody-protein complexes.

e Washing: Wash the beads several times with wash buffer to remove non-specific binding
proteins.

e Elution and Western Blotting:
o Elute the protein complexes from the beads.

o Analyze the immunoprecipitated samples and input lysates by Western blotting using
antibodies against the tagged proteins (e.g., anti-HA to detect co-immunoprecipitated
LRPS).

Experimental Workflow Visualization
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Figure 2: A generalized workflow for investigating Wnt signaling using SGC-AAK1-1.

Conclusion and Future Perspectives

SGC-AAK1-1 has emerged as an invaluable tool for dissecting the role of AAK1 in the Wnt
signaling pathway. Its high potency and selectivity, coupled with the availability of a negative
control, allow for rigorous and reproducible experiments. By inhibiting AAK1, researchers can
effectively upregulate the Wnt pathway and study the downstream consequences in various
biological contexts. The experimental protocols outlined in this guide provide a solid foundation
for investigating the intricate relationship between AAK1-mediated endocytosis and Wnt signal
transduction.

Future research could leverage SGC-AAK1-1 to explore the therapeutic potential of AAK1
inhibition in diseases characterized by deficient Wnt signaling, such as certain
neurodegenerative disorders and bone diseases.[29] Furthermore, combining the use of SGC-
AAK1-1 with advanced techniques like quantitative proteomics and high-content imaging will
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undoubtedly provide deeper insights into the complex regulatory networks governing the Wnt

pathway.

References

Agajanian, M. J., Walker, M. P., Ruela-de-Sousa, R. R., et al. (2019). WNT Activates the
AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and Establish a Negative
Feedback Loop. Cell Reports, 26(1), 79-93.e8. [Link]

Clevers, H., & Nusse, R. (2012). Wnt/3-Catenin Signaling and Disease. Cell, 149(6), 1192-
1205. [Link]

Agajanian, M. J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-
Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports.
[Link]

Structural Genomics Consortium. SGC-AAK1-1. [Link]

Wells, C. I, et al. (2020). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS
Medicinal Chemistry Letters. [Link]

Wells, C. I, et al. (2020). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS
Medicinal Chemistry Letters. [Link]

Bio-protocol. Wnt Reporter Activity Assay. [Link]
ResearchGate. AAK1 is involved in Notch and WNT signalling pathway. [Link]

Wells, C. 1., et al. (2020). SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K. ACS
Medicinal Chemistry Letters. [Link]

Creative Diagnostics. Co-Immunoprecipitation (Co-IP) Protocol. [Link]

Herold, S., et al. (2020). Protocol for a Wnt reporter assay to measure its activity in human
neural stem cells derived from induced pluripotent stem cells. STAR Protocols. [Link]

ResearchGate. Schematic diagram of the canonical Wnt signaling pathway. [Link]

© 2026 BenchChem. All rights reserved. 11/15 Tech Support


https://www.cell.com/cell-reports/fulltext/S2211-1247(18)31958-X
https://www.cell.com/cell/fulltext/S0092-8674(12)00627-2
https://www.cell.com/cell-reports/fulltext/S2211-1247(18)31958-X
https://www.thesgc.org/chemical-probes/SGC-AAK1-1
https://pubs.acs.org/doi/10.1021/acsmedchemlett.9b00399
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7075591/
https://bio-protocol.org/e1059
https://www.researchgate.net/figure/AAK1-is-involved-in-Notch-and-WNT-signalling-pathway-Firstly-AAK1-mediates-the_fig4_356553281
https://pubmed.ncbi.nlm.nih.gov/32180922/
https://www.creative-diagnostics.com/co-immunoprecipitation-protocol.htm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7392102/
https://www.researchgate.net/figure/Schematic-diagram-of-the-canonical-Wnt-signaling-pathway-Wnt-signaling-is-activated_fig1_368942203
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Cusabio. Protocol for Immunoprecipitation (Co-IP) V.1. [Link]
Abeomics. Wnt Reporter Assay|Compound Screening Services. [Link]

Axtman, A. D., et al. (2018). AAK1 inhibits WNT signaling by promoting clathrin-mediated
endocytosis of LRP6. bioRxiv. [Link]

Axtman, A. D., et al. (2018). AAK1 inhibits WNT signaling by promoting clathrin-mediated
endocytosis of LRP6. bioRxiv. [Link]

ResearchGate. AAK1 Inhibition Potentiates WNT Signaling and Stabilizes b-Catenin. [Link]

Wang, S., et al. (2022). Recent progress in discovery of novel AAK1 inhibitors: from pain
therapy to potential anti-viral agents. Journal of Enzyme Inhibition and Medicinal Chemistry.
[Link]

UNC Lineberger Comprehensive Cancer Center. (2019). Scientists uncover mechanism cells
use to deactivate a signal that's hyperactive in cancer. [Link]

Assay Genie. Co-Immunoprecipitation (Co-IP) Protocol | Step by Step Guide. [Link]
Antibodies.com. Co-immunoprecipitation (Co-IP): The Complete Guide. [Link]
ResearchGate. Schematic Diagram of Wnt/(3-catenin Signaling Pathway. [Link]
LipExoGen. TOPFlash Assay Wnt/[3-catenin HEK293 Reporter Cell Lines. [Link]

The WNT Homepage. How to detect and activate Wnt signaling. [Link]

Komiya, Y., & Habas, R. (2008). Wnt signal transduction pathways. Organogenesis. [Link]

Agajanian, M. J., et al. (2019). WNT Activates the AAK1 Kinase to Promote Clathrin-
Mediated Endocytosis of LRP6 and Establish a Negative Feedback Loop. Cell Reports.
[Link]

JoVE. Video: Optimizing the Genetic Incorporation of Chemical Probes into GPCRs for
Photo-crosslinking Mapping and Bioorthogonal Chemistry in Live Mammalian Cells. [Link]

© 2026 BenchChem. All rights reserved. 12 /15 Tech Support


https://www.cusabio.com/protocol-for-immunoprecipitation-co-ip.html
https://www.abeomics.com/wnt-reporter-assay-compound-screening-services.htm
https://www.biorxiv.org/content/10.1101/257321v1
https://www.biorxiv.org/content/10.1101/257321v1.full
https://www.researchgate.net/figure/AAK1-Inhibition-Potentiates-WNT-Signaling-and-Stabilizes-b-Catenin-A-Representative_fig3_330129845
https://www.tandfonline.com/doi/full/10.1080/14756366.2022.2144788
https://unclineberger.org/news/scientists-uncover-mechanism-cells-use-to-deactivate-a-signal-thats-hyperactive-in-cancer/
https://www.assaygenie.com/co-immunoprecipitation-co-ip-protocol
https://www.antibodies.com/co-immunoprecipitation-co-ip-the-complete-guide
https://www.researchgate.net/figure/Schematic-Diagram-of-Wnt-b-catenin-Signaling-Pathway_fig1_372993096
https://lipexogen.com/topflash-assay-wnt-beta-catenin-hek293-reporter-cell-lines
https://web.stanford.edu/group/nusselab/cgi-bin/wnt/detect_and_activate
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2634250/
https://www.researchgate.net/publication/330129845_WNT_Activates_the_AAK1_Kinase_to_Promote_Clathrin-Mediated_Endocytosis_of_LRP6_and_Establish_a_Negative_Feedback_Loop
https://www.jove.com/v/56611/optimizing-the-genetic-incorporation-of-chemical-probes-into-gpcrs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Springer Nature Experiments. Analysis of Signaling Pathways by Western Blotting and
Immunoprecipitation. [Link]

Patsnap Synapse. What are AAK1 inhibitors and how do they work? [Link]

Memorial Sloan Kettering Cancer Center. Development of Chemical Probes. [Link]

Miller, S., et al. (2020). The era of high-quality chemical probes. RSC Medicinal Chemistry.
[Link]

Lo, W. C., & Lin, Y. (2020). Experimental and engineering approaches to intracellular
communication. Current Opinion in Biotechnology. [Link]

The Chemical Probes Portal. How to use chemical probes. [Link]

Lanthorn, T. H., et al. (2016). Inhibition of AAK1 Kinase as a Novel Therapeutic Approach to
Treat Neuropathic Pain. PLoS ONE. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Wnt signaling pathway diagram | The WNT Homepage [wnt.stanford.edu]
2. researchgate.net [researchgate.net]

3. Wnt/i>-Catenin Signaling | Cell Signaling Technology [cellsignal.com]

4. Wnt signal transduction pathways - PMC [pmc.ncbi.nlm.nih.gov]

5. WNT Activates the AAK1 Kinase to Promote Clathrin-Mediated Endocytosis of LRP6 and
Establish a Negative Feedback Loop - PMC [pmc.ncbi.nim.nih.gov]

6. researchgate.net [researchgate.net]
7. researchgate.net [researchgate.net]

8. SGC-AAK1-1 | Structural Genomics Consortium [thesgc.org]

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://experiments.springernature.com/articles/10.1007/978-1-4939-9694-7_17
https://synapse.patsnap.com/articles/what-are-aak1-inhibitors-and-how-do-they-work-2024-06-21
https://www.mskcc.org/research/ski/labs/gabriele-chiosis/development-chemical-probes
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7963384/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7211116/
https://www.chemicalprobes.org/how-use-chemical-probes
https://www.researchgate.net/publication/305318621_Inhibition_of_AAK1_Kinase_as_a_Novel_Therapeutic_Approach_to_Treat_Neuropathic_Pain
https://www.benchchem.com/product/b1450721?utm_src=pdf-custom-synthesis#bc-rfq
https://wnt.stanford.edu/wnt-signaling-pathway-diagram
https://www.researchgate.net/figure/Schematic-diagram-of-the-canonical-Wnt-signaling-pathway-Wnt-signaling-is-activated_fig1_345368797
https://www.cellsignal.com/pathways/wnt-beta-catenin-signaling-pathway
https://pmc.ncbi.nlm.nih.gov/articles/PMC2634250/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6315376/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6315376/
https://www.researchgate.net/figure/AAK1-is-involved-in-Notch-and-WNT-signalling-pathway-Firstly-AAK1-mediates-the_fig5_375608559
https://www.researchgate.net/publication/345682424_AAK1_inhibits_WNT_signaling_by_promoting_clathrin-mediated_endocytosis_of_LRP6
https://www.thesgc.org/chemical-probes/sgc-aak1-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Foundational & Exploratory

Check Availability & Pricing

9. What are AAK1 inhibitors and how do they work? [synapse.patsnap.com]
10. biorxiv.org [biorxiv.org]

11. tandfonline.com [tandfonline.com]

12. medchemexpress.com [medchemexpress.com]

13. pubs.acs.org [pubs.acs.org]

14. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PMC
[pmc.ncbi.nlm.nih.gov]

15. SGC-AAK1-1: A Chemical Probe Targeting AAK1 and BMP2K - PubMed
[pubmed.ncbi.nim.nih.gov]

16. file.medchemexpress.com [file.medchemexpress.com]

17. rndsystems.com [rndsystems.com]

18. researchgate.net [researchgate.net]

19. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
20. Western blot protocol | Abcam [abcam.com]

21. bio-protocol.org [bio-protocol.org]

22. Protocol for a Wnt reporter assay to measure its activity in human neural stem cells
derived from induced pluripotent stem cells - PMC [pmc.ncbi.nlm.nih.gov]

23. TOPFlash Wnt/B-catenin HEK293 Reporter Cell Lines | LipExoGen Biotech
[lipexogen.com]

24. Co-Immunoprecipitation (Co-IP) | Thermo Fisher Scientific - HK [thermofisher.com]

25. creative-diagnostics.com [creative-diagnostics.com]

26. Protocol for Immunoprecipitation (Co-IP) [protocols.io]

27. assaygenie.com [assaygenie.com]

28. Co-immunoprecipitation (Co-IP): The Complete Guide | Antibodies.com [antibodies.com]

29. Scientists uncover mechanism cells use to deactivate a signal that's hyperactive in
cancer - UNC Lineberger [unclineberger.org]

To cite this document: BenchChem. [SGC-AAK1-1: A Chemical Probe for Interrogating the
Wnt Signaling Pathway]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1450721/docs#sgc-aak1-1-a-chemical-probe-for-
interrogating-the-wnt-signaling-pathway]

© 2026 BenchChem. All rights reserved. 14 /15 Tech Support


https://synapse.patsnap.com/article/what-are-aak1-inhibitors-and-how-do-they-work
https://www.biorxiv.org/content/10.1101/258632v1.full-text
https://www.tandfonline.com/doi/full/10.1080/14756366.2023.2279906
https://www.medchemexpress.com/sgc-aak1-1.html
https://pubs.acs.org/doi/10.1021/acsmedchemlett.9b00399
https://pmc.ncbi.nlm.nih.gov/articles/PMC7073879/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7073879/
https://pubmed.ncbi.nlm.nih.gov/32184967/
https://pubmed.ncbi.nlm.nih.gov/32184967/
http://file.medchemexpress.com/batch_PDF/HY-123940/SGC-AAK1-1-DataSheet-MedChemExpress.pdf
https://www.rndsystems.com/products/sgc-aak1-1_6528
https://www.researchgate.net/figure/AAK1-Inhibition-Potentiates-WNT-Signaling-and-Stabilizes-b-Catenin-A-Representative_fig2_330095626
https://www.cellsignal.com/learn-and-support/protocols/protocol-western
https://www.abcam.com/en-us/technical-resources/protocols/western-blot
https://bio-protocol.org/en/bpdetail?id=1183&type=0
https://pmc.ncbi.nlm.nih.gov/articles/PMC10329100/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10329100/
https://lipexogen.com/product/topflash-assay-wnt-b-catenin-hek293-cell-line-egfp-reporter/
https://lipexogen.com/product/topflash-assay-wnt-b-catenin-hek293-cell-line-egfp-reporter/
https://www.thermofisher.com/hk/en/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/co-immunoprecipitation-co-ip.html
https://www.creative-diagnostics.com/co-immunoprecipitation-co-ip-protocol.htm
https://www.protocols.io/view/protocol-for-immunoprecipitation-co-ip-3byl4w38vo5d/v1
https://www.assaygenie.com/co-immunoprecipitation-co-ip-protocol
https://www.antibodies.com/applications/co-immunoprecipitation
https://unclineberger.org/news/scientists-uncover-mechanism-cells-use-to-deactivate-signal/
https://unclineberger.org/news/scientists-uncover-mechanism-cells-use-to-deactivate-signal/
https://www.benchchem.com/product/b1450721/docs#sgc-aak1-1-a-chemical-probe-for-interrogating-the-wnt-signaling-pathway
https://www.benchchem.com/product/b1450721/docs#sgc-aak1-1-a-chemical-probe-for-interrogating-the-wnt-signaling-pathway
https://www.benchchem.com/product/b1450721/docs#sgc-aak1-1-a-chemical-probe-for-interrogating-the-wnt-signaling-pathway
https://www.benchchem.com/product/b1450721/docs#sgc-aak1-1-a-chemical-probe-for-interrogating-the-wnt-signaling-pathway
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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